Cas no 1784256-57-0 (1-(2-bromophenyl)cyclobutyl]methanol)
1-(2-bromophenyl)cyclobutyl]methanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromophenyl)cyclobutyl]methanol
- EN300-1914018
- 1784256-57-0
- (1-(2-bromophenyl)cyclobutyl)methanol
- [1-(2-bromophenyl)cyclobutyl]methanol
-
- Inchi: 1S/C11H13BrO/c12-10-5-2-1-4-9(10)11(8-13)6-3-7-11/h1-2,4-5,13H,3,6-8H2
- InChI Key: RVJWDMMBPQXCNF-UHFFFAOYSA-N
- SMILES: C(C1(C2C=CC=CC=2Br)CCC1)O
Computed Properties
- Exact Mass: 240.01498g/mol
- Monoisotopic Mass: 240.01498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
1-(2-bromophenyl)cyclobutyl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1914018-0.05g |
[1-(2-bromophenyl)cyclobutyl]methanol |
1784256-57-0 | 0.05g |
$959.0 | 2023-09-17 | ||
| Enamine | EN300-1914018-0.1g |
[1-(2-bromophenyl)cyclobutyl]methanol |
1784256-57-0 | 0.1g |
$1005.0 | 2023-09-17 | ||
| Enamine | EN300-1914018-0.25g |
[1-(2-bromophenyl)cyclobutyl]methanol |
1784256-57-0 | 0.25g |
$1051.0 | 2023-09-17 | ||
| Enamine | EN300-1914018-0.5g |
[1-(2-bromophenyl)cyclobutyl]methanol |
1784256-57-0 | 0.5g |
$1097.0 | 2023-09-17 | ||
| Enamine | EN300-1914018-1.0g |
[1-(2-bromophenyl)cyclobutyl]methanol |
1784256-57-0 | 1g |
$1142.0 | 2023-06-01 | ||
| Enamine | EN300-1914018-2.5g |
[1-(2-bromophenyl)cyclobutyl]methanol |
1784256-57-0 | 2.5g |
$2240.0 | 2023-09-17 | ||
| Enamine | EN300-1914018-5.0g |
[1-(2-bromophenyl)cyclobutyl]methanol |
1784256-57-0 | 5g |
$3313.0 | 2023-06-01 | ||
| Enamine | EN300-1914018-10.0g |
[1-(2-bromophenyl)cyclobutyl]methanol |
1784256-57-0 | 10g |
$4914.0 | 2023-06-01 | ||
| Enamine | EN300-1914018-1g |
[1-(2-bromophenyl)cyclobutyl]methanol |
1784256-57-0 | 1g |
$1142.0 | 2023-09-17 | ||
| Enamine | EN300-1914018-5g |
[1-(2-bromophenyl)cyclobutyl]methanol |
1784256-57-0 | 5g |
$3313.0 | 2023-09-17 |
1-(2-bromophenyl)cyclobutyl]methanol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-(2-bromophenyl)cyclobutyl]methanol
Research Brief on 1-(2-bromophenyl)cyclobutyl]methanol (CAS: 1784256-57-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research
The compound 1-(2-bromophenyl)cyclobutyl]methanol (CAS: 1784256-57-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its utility as a versatile intermediate in the synthesis of complex bioactive molecules, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-(2-bromophenyl)cyclobutyl]methanol via a novel palladium-catalyzed cyclization protocol, achieving yields of 85% with excellent enantioselectivity (ee >98%). The researchers emphasized the compound's rigid cyclobutyl scaffold as a valuable feature for constraining molecular conformations in drug design. Subsequent structure-activity relationship (SAR) studies revealed that derivatives of this compound show promising inhibitory activity against Bruton's tyrosine kinase (BTK), with IC50 values in the low micromolar range.
In the field of neurodegenerative disease research, 1-(2-bromophenyl)cyclobutyl]methanol has been investigated as a precursor for the development of σ-1 receptor ligands. A recent patent application (WO2023056432) describes its conversion to novel neuroprotective agents that demonstrate efficacy in in vitro models of Parkinson's disease. The bromophenyl moiety appears crucial for binding affinity, while the hydroxymethyl group allows for further derivatization to optimize pharmacokinetic properties.
Analytical characterization of 1-(2-bromophenyl)cyclobutyl]methanol has advanced significantly, with recent work employing high-resolution mass spectrometry (HRMS) and multidimensional NMR techniques to fully elucidate its solution-phase conformation. These studies, published in ACS Omega (2024), reveal unexpected intramolecular hydrogen bonding patterns that may influence its biological activity. Computational chemistry approaches have successfully predicted these conformations, supporting the rational design of derivatives.
The safety profile of 1-(2-bromophenyl)cyclobutyl]methanol has been systematically evaluated in recent toxicological studies. Acute toxicity testing in rodent models showed favorable results, with an LD50 > 500 mg/kg, suggesting good tolerability for pharmaceutical applications. However, researchers caution that metabolic studies indicate potential hepatic clearance pathways that warrant further investigation in the context of chronic administration.
Looking forward, the most promising applications of 1-(2-bromophenyl)cyclobutyl]methanol appear to be in the development of targeted protein degraders (PROTACs) and molecular glues. Its bifunctional nature and appropriate linker length make it particularly suitable for these emerging therapeutic modalities. Several biotech companies have included derivatives of this compound in their preclinical pipelines, with anticipated IND submissions in 2025-2026.
1784256-57-0 (1-(2-bromophenyl)cyclobutyl]methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)